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Chemical Identity & Storage

RN486 (CAS 1242156-23-5) is a potent and selective Bruton's Tyrosine Kinase (BTK) inhibitor. The table

below summarizes its core chemical properties.

Property Description

Chemical
Name

6-cyclopropyl-8-fluoro-2-(2-(hydroxymethyl)-3-(1-methyl-5-((5-(4-methylpiperazin-1-

yl)pyridin-2-yl)amino)-6-oxo-1,6-dihydropyridin-3-yl)phenyl)isoquinolin-1(2H)-one [1] [2]

Molecular
Formula

C₃₅H₃₅FN₆O₃ [1] [3] [4]

Molecular
Weight

606.69 g/mol [1] [3] [4]

Physical
Form

Off-white to light yellow solid [1] [3] [4]

Storage
Condition

-20°C, desiccated, in a sealed container, and protected from light [1] [3] [2]
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This section addresses common researcher questions on stability and sample preparation.

Q1: What are the confirmed long-term storage conditions for RN486?

A: The recommended long-term storage condition for RN486 powder is -20°C in a desiccated
environment [1] [3] [5]. One supplier also indicates that the powder can be stored at 2-8°C for

short-term needs, but -20°C is standard for stability [2].

Q2: How should I prepare and store stock solutions of RN486?

A: RN486 is soluble in DMSO. A typical stock solution concentration is 24 mg/mL

(approximately 39.56 mM) [3].
Solution Storage: Aliquot the DMSO stock solution and store it at -80°C for up to 2 years or
at -20°C for 1 year. Avoid repeated freeze-thaw cycles to maintain stability and prevent water
absorption [3].

Q3: The compound is insoluble in my aqueous buffer. What should I do?

A: RN486 is insoluble in water and ethanol [1] [4]. First, ensure the compound is fully dissolved
in DMSO to create a concentrated stock solution (e.g., 10-50 mM). This stock can then be

diluted into your aqueous assay buffer. The final DMSO concentration should be kept as low as
possible (typically ≤0.5-1%) to avoid cellular toxicity. Gentle warming may be required to fully

dissolve the powder in DMSO [1].

Key Experimental Data & Protocols

For your experimental design, here is a summary of RN486's key biochemical and cellular activity data.

| Assay Type | Description / Cell Line | Result (IC₅₀ / Kd) | Citation | | :--- | :--- | :--- | :--- | | Biochemical

Assay | BTK Enzyme Inhibition | IC₅₀ = 4.0 nM [3] | | | Binding Assay | BTK Binding (FRET) | Kd = 0.31

nM [3] | | | Cellular Assay | Ramos B-cells (IgM-induced calcium influx) | IC₅₀ = 27 nM [3] | | | Cellular

Assay | Human Mast Cells (FcεR-induced degranulation) | IC₅₀ = 2.9 nM [1] [4] | | | Cellular Assay | Human

Monocytes (FcγR-mediated TNF-α production) | IC₅₀ = 7.0 nM [1] [4] | | | Cellular Assay | Human Whole

Blood B-cells (BCR-induced CD69) | IC₅₀ = 21.0 nM [1] [4] |

The following diagram illustrates the established signaling pathways that RN486 inhibits and the

corresponding functional readouts in different immune cells.
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The experimental workflow below outlines the key steps for a cellular assay to validate RN486's activity,

such as measuring BCR-induced CD69 expression in B-cells.
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Troubleshooting Guide

Unexpectedly low potency or no cellular activity:

Cause: The most common cause is improper storage or handling leading to compound
degradation. This can occur if the powder or stock solution is exposed to multiple freeze-thaw

cycles, moisture, or is not stored at the recommended temperature.
Solution: Use a fresh aliquot of the stock solution. Confirm the storage conditions for both the

powder (-20°C, desiccated) and stock solutions (preferentially -80°C). Ensure the final DMSO
concentration in assays is low enough to avoid cytotoxicity.
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Inconsistent results between experiments:

Cause: Variations in cell passage number, stimulation conditions (e.g., concentration of anti-
IgM, incubation time), or serum content in the culture medium can affect signaling pathway

activation.
Solution: Standardize all assay conditions. Use cells within a consistent passage range and

pre-titrate stimulating agents to determine the optimal concentration. Use low-serum or serum-
free media during the stimulation step if possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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